Methyl 1-cyclohexyl-6-oxo-1,6-dihydro-3-pyridinecarboxylate

• CAS No.: 919989-58-5
• Molecular Formula: C13H17NO3
• Molecular Weight: 235.28 g/mol
• IUPAC Name: methyl 1-cyclohexyl-6-oxopyridine-3-carboxylate
• InChI: InChI=1S/C13H17NO3/c1-17-13(16)10-7-8-12(15)14(9-10)11-5-3-2-4-6-11/h7-9,11H,2-6H2,1H3
• InChI Key: YTGQOKOEIKDGDD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CN(C(=O)C=C1)C2CCCCC2

Description

Methyl 1-cyclohexyl-6-oxo-1,6-dihydro-3-pyridinecarboxylate is a useful research compound. Its molecular formula is C13H17NO3 and its molecular weight is 235.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 6-oxo-6H-pyran-3-carboxylate (1.14 g, 7.4 mmol, Aldrich) and 20 mL of MeOH was added cyclohexylamine (2.50 mL, 21.9 mmol, Aldrich). The solution was stirred at reflux for 16 hours, then concentrated in vacuo. The crude material was chromatographed through a Redi-Sep® pre-packed silica gel column (12 g), eluting with 5% to 20% EtOAc:hexane to give 460 mg (26%) of the title compound as a dark yellow oil. MS m/z: 236.4(M+1).

Synthesis routes and methods II

Procedure details

To a solution of dimethyl (2E,4Z)-4-(methoxymethylene)-2-pentenedioate (1.23 g) in DMF (30 mL) was added cyclohexanamine (670 mg) at 0° C., and the mixture was stirred at the same temperature for 30 min under a nitrogen atmosphere. The reaction mixture was heated to reflux for 5 hr. The mixture was cooled with an ice-water bath and poured into water (100 mL). The resulted mixture was extracted with EtOAc (100 mL×2), and the organic phases were combined, washed with brine two times, dried over MgSO4, filtered and evaporated in vacuo. The residue was purified by silica gel column chromatography eluting with EtOAc-hexane (1:2-1:1) to give methyl 1-cyclohexyl-6-oxo-1,6-dihydro-3-pyridinecarboxylate (520 mg).